Cas no 7249-87-8 (Propanenitrile,3-(propylamino)-)
7249-87-8 structure
Product Name:Propanenitrile,3-(propylamino)-
CAS No:7249-87-8
MF:C6H12N2
MW:112.172881126404
MDL:MFCD00060314
CID:564680
PubChem ID:81663
Update Time:2025-04-19
Propanenitrile,3-(propylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(propylamino)-
- 3-(propylamino)propanenitrile
- 3-(Propylamino)propionitrile
- 3-n-propyloaminopropionitrile
- 3-Propylamino-propionitril
- 3-Propylamino-propionsaeure-nitril
- N-Cyanoethyl-N-propylamine
- A837546
- N-(.beta.-Cyanoethyl)propylamine
- NSC41194
- N-(2-CYANOETHYL)-N-PROPYLAMINE
- NSC-41194
- EN300-37167
- AKOS005289740
- N-(beta-Cyanoethyl)propylamine
- FT-0682129
- SCHEMBL2168641
- 3-(Propylamino)propanenitrile #
- FS-3951
- MFCD00060314
- AL441KBO6T
- DTXSID7064605
- Propanenitrile, 3-(propylamino)-
- NSC 41194
- UNII-AL441KBO6T
- MZQXEAUWIMFFCG-UHFFFAOYSA-N
- CS-0247666
- 7249-87-8
- PROPYL(2-CYANOETHYL)AMINE
- 3-(propylamino)-propionitrile
- Propionitrile, 3-(propylamino)-
- DTXCID6047315
- DB-021743
-
- MDL： MFCD00060314
- Inchi： 1S/C6H12N2/c1-2-5-8-6-3-4-7/h8H,2-3,5-6H2,1H3
- InChI Key： MZQXEAUWIMFFCG-UHFFFAOYSA-N
- SMILES： N(CCC#N)CCC
Computed Properties
- Exact Mass: 112.10000
- Monoisotopic Mass: 112.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 79.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.8A^2
- XLogP3: 0.4
Experimental Properties
- Density: 0,86 g/cm3
- Boiling Point: 119-121°C 30mm
- Flash Point: 77.4 ℃
- Refractive Index: 1.427
- PSA: 35.82000
- LogP: 1.29058
Propanenitrile,3-(propylamino)- Security Information
- Hazardous Material transportation number：UN 2734
- Hazard Category Code： 34-36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R34
- HazardClass：IRRITANT
Propanenitrile,3-(propylamino)- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Propanenitrile,3-(propylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018983-1g |
3-(Propylamino)propionitrile |
7249-87-8 | 99% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 018983-25g |
3-(Propylamino)propionitrile |
7249-87-8 | 99% | 25g |
￡90.00 | 2022-03-01 | |
| Fluorochem | 018983-100g |
3-(Propylamino)propionitrile |
7249-87-8 | 99% | 100g |
￡268.00 | 2022-03-01 | |
| abcr | AB166361-25 g |
3-(Propylamino)propionitrile, 99%; . |
7249-87-8 | 99% | 25 g |
€191.00 | 2023-07-20 | |
| abcr | AB166361-100 g |
3-(Propylamino)propionitrile, 99%; . |
7249-87-8 | 99% | 100 g |
€459.60 | 2023-07-20 | |
| Enamine | EN300-37167-0.05g |
3-(propylamino)propanenitrile |
7249-87-8 | 95% | 0.05g |
$19.0 | 2023-02-10 | |
| Enamine | EN300-37167-0.1g |
3-(propylamino)propanenitrile |
7249-87-8 | 95% | 0.1g |
$19.0 | 2023-02-10 | |
| Enamine | EN300-37167-0.25g |
3-(propylamino)propanenitrile |
7249-87-8 | 95% | 0.25g |
$19.0 | 2023-02-10 | |
| Enamine | EN300-37167-0.5g |
3-(propylamino)propanenitrile |
7249-87-8 | 95% | 0.5g |
$21.0 | 2023-02-10 | |
| Enamine | EN300-37167-1.0g |
3-(propylamino)propanenitrile |
7249-87-8 | 95% | 1g |
$0.0 | 2023-06-07 |
Propanenitrile,3-(propylamino)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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